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Compound of Interest

Compound Name: 2-Fluoro-4-formylbenzonitrile

Cat. No.: B010758 Get Quote

Molecular Structure and Physicochemical
Properties
2-Fluoro-4-formylbenzonitrile is a white to light yellow solid with a molecular weight of 149.12

g/mol .[1][2][3] Its structure, featuring a fluorine atom, a formyl group, and a nitrile group on a

benzene ring, presents a unique electronic environment that is reflected in its spectral

characteristics.

Property Value Source

Molecular Formula C₈H₄FNO [1][2][3]

Molecular Weight 149.12 g/mol [1][2][3]

CAS Number 101048-76-4 [1][2][3]

Melting Point 86-90 °C [1]

Appearance White to light yellow solid [1]

Molecular Structure Diagram:
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Sample Preparation
(5-10 mg in 0.5 mL CDCl3)

Spectrometer Setup
(Tune for ¹H, ¹³C, ¹⁹F)

Data Acquisition
(Standard pulse sequences)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shift, Integration, Coupling)

 

Sample Introduction
(e.g., Direct Infusion or GC/LC)

Ionization
(e.g., Electron Impact - EI)

Mass Analysis
(e.g., Quadrupole or TOF)

Detection

Spectrum Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b010758#2-fluoro-4-formylbenzonitrile-spectral-data-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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